Cas no 904310-72-1 (4-Carboxy-2-chlorophenylboronic acid pinacol ester)

• Product Name: 4-Carboxy-2-chlorophenylboronic acid pinacol ester
• CAS No: 904310-72-1
• MF: C₁₃H₁₆BClO₄
• MW: 282.527743339539
• MDL: MFCD22414480
• CID: 3031796
• PubChem ID: 66915818
• Update Time: 2024-10-26

4-Carboxy-2-chlorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-羧基-2-氯苯硼酸频呢醇酯
• 3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• 3-CHLORO-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOIC ACID
• FCH2881505
• TZ000635
• AK202729
• 4-Carboxy-2-chlorophenylboronic acid pinacol ester
• 3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid (ACI)
• 3-Chloro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzoic acid
• W11934
• C13H16BClO4
• 904310-72-1
• DB-151621
• 3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoicacid
• SCHEMBL1130339
• CS-0036257
• DS-10307
• AKOS027253165
• MFCD22414480
• EN300-3347046

• MDL： MFCD22414480
• Inchi： 1S/C13H16BClO4/c1-12(2)13(3,4)19-14(18-12)9-6-5-8(11(16)17)7-10(9)15/h5-7H,1-4H3,(H,16,17)
• InChI Key： ANUPJIQZQOCGHR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 282.0830168g/mol
• Monoisotopic Mass: 282.0830168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8